Cas no 484-42-4 (Angiotensin I (human, mouse, rat))

• Product Name: Angiotensin I (human, mouse, rat)
• CAS No: 484-42-4
• MF: C₆₂H₈₉N₁₇O₁₄
• MW: 1296.47557330132
• MDL: MFCD00167405
• CID: 329551
• PubChem ID: 3081372
• Update Time: 2025-05-28

Angiotensin I (human, mouse, rat) Chemical and Physical Properties

Names and Identifiers

• Angiotensin I, 5-L-isoleucine-
• Angiotensin I
• Angiotensin I (human, mouse, rat)
• Angiotensin I Ang I, Angiotensinogen (1-10)
• 2M-DHTP
• 2MDTP
• 32379
• 357429
• Asp-Arg-Val-Tyr-Ile-His-Pro-Phe-His-Leu
• Drolban
• dromostanolone Propionate
• drostanolone propionate
• DRVYIHPFHL
• DRVYIHPFHL-NH2
• DRVYIHPFHL-OH
• H-DRVYIHPFHL-OH
• HUMAN
• Masterid
• MDHT
• Re 346
• rs1567
• Angiotensin I (Callithrix jacchus gene angt)
• Angiotensin I (human)
• Angiotensin I (mouse)
• Angiotensin I (rat)
• Angiotensin I 5-isoleucine
• Angiotensin I [Ile5]
• Human angiotensin I
• ANGIOTENSIN I, HUMAN
• CHEMBL262670
• L-aspartyl-L-arginyl-L-valyl-L-tyrosyl-L-isoleucyl-L-histidyl-L-prolyl-L-phenylalanyl-L-histidyl-L-leucine
• Pepsitensin
• C00873
• CHEBI:2718
• NCGC00167129-01
• Leucine, N-(N-(N-(1-(N-(N-(N-(N-(N2-L-alpha-aspartyl-L-arginyl)-L-valyl)-L-tyrosyl)-L-isoleucyl)-L-histidyl)-L-prolyl)-3-phenylalanyl)-L-histidyl)-, L-
• 9041-90-1
• 5-Isoleucine-angiotensin I
• DTXSID80866222
• UNII-9C880YQG7C
• AKOS024456668
• CS-7599
• ORWYRWWVDCYOMK-HBZPZAIKSA-N
• NS00074072
• 9C880YQG7C
• Angiotensin I, isoleucine(5)-
• Angiotensin I, ile(5)-
• Proangiotensin
• (Ile5)-Ang I
• 5-L-Isoleucine-angiotensin I
• L-Leucine, N-(N-(N-(1-(N-(N-(N-(N-(N2-L-alpha-aspartyl-L-arginyl)-L-valyl)-L-tyrosyl)-L-isoleucyl)-L-histidyl)-L-prolyl)-L-phenylalanyl)-L-histidyl)-
• AC1MIWSO
• HY-P1032
• MFCD00167405
• D-R-V-Y-I-H-P-F-H-L
• (Ile5)-Angiotensin I
• Q32039285
• L-alpha-aspartyl-L-arginyl-L-valyl-L-tyrosyl-L-isoleucyl-L-histidyl-L-prolyl-L-phenylalanyl-L-histidyl-L-leucine
• Angiotensins; Angiotonin
• 484-42-4
• Angiotensin 1 (Human)
• Angiotensin 1 Human
• 5-Ile-angiotensin I
• L-Asp-L-Arg-L-Val-L-Tyr-L-Ile-L-His-L-Pro-L-Phe-L-His-L-Leu
• Angiotensin 1 Human，DRVYIHPFHL，Angiotensin I (human， mouse， rat)
• G12434
• (2S)-2-[(2S)-2-[(2S)-2-{[(2S)-1-[(2S)-2-[(2S,3S)-2-[(2S)-2-[(2S)-2-[(2S)-2-[(2S)-2-AMINO-3-CARBOXYPROPANAMIDO]-5-CARBAMIMIDAMIDOPENTANAMIDO]-3-METHYLBUTANAMIDO]-3-(4-HYDROXYPHENYL)PROPANAMIDO]-3-METHYLPENTANAMIDO]-3-(1H-IMIDAZOL-4-YL)PROPANOYL]PYRROLIDIN-2-YL]FORMAMIDO}-3-PHENYLPROPANAMIDO]-3-(1H-IMIDAZOL-4-YL)PROPANAMIDO]-4-METHYLPENTANOIC ACID

• MDL： MFCD00167405
• Inchi： 1S/C62H89N17O14/c1-7-35(6)51(78-56(87)44(25-37-17-19-40(80)20-18-37)74-58(89)50(34(4)5)77-53(84)42(15-11-21-68-62(64)65)71-52(83)41(63)28-49(81)82)59(90)75-46(27-39-30-67-32-70-39)60(91)79-22-12-16-48(79)57(88)73-43(24-36-13-9-8-10-14-36)54(85)72-45(26-38-29-66-31-69-38)55(86)76-47(61(92)93)23-33(2)3/h8-10,13-14,17-20,29-35,41-48,50-51,80H,7,11-12,15-16,21-28,63H2,1-6H3,(H,66,69)(H,67,70)(H,71,83)(H,72,85)(H,73,88)(H,74,89)(H,75,90)(H,76,86)(H,77,84)(H,78,87)(H,81,82)(H,92,93)(H4,64,65,68)/t35-,41-,42-,43-,44-,45-,46-,47-,48-,50-,51-/m0/s1
• InChI Key： ORWYRWWVDCYOMK-HBZPZAIKSA-N
• SMILES： O=C([C@H](CC1=CN=CN1)NC([C@H]([C@@H](C)CC)NC([C@H](CC1C=CC(=CC=1)O)NC([C@H](C(C)C)NC([C@H](CCC/N=C(\N)/N)NC([C@H](CC(=O)O)N)=O)=O)=O)=O)=O)N1CCC[C@H]1C(N[C@H](C(N[C@H](C(N[C@H](C(=O)O)CC(C)C)=O)CC1=CN=CN1)=O)CC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 1295.67749058g/mol
• Monoisotopic Mass: 1295.67749058g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 17
• Hydrogen Bond Acceptor Count: 31
• Heavy Atom Count: 93
• Rotatable Bond Count: 47
• Complexity: 2550
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 11
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.1
• Topological Polar Surface Area: 496Ų

Experimental Properties

• Color/Form: No data available
• Density: 1.43±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: No data available
• Boiling Point: 1441.1±75.0 °C at 760 mmHg
• Flash Point: 825.4±37.1 °C
• Solubility: Extremely soluble (1000 g/l) (25 º C),
• Water Partition Coefficient: Soluble to 1 mg/ml in water.

Angiotensin I (human, mouse, rat) Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：Powder -80°C 2 years   -20°C 1 year In solvent -80°C 6 months   -20°C 1 month

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic Polymers Polypeptides Polypeptides
• Solvents and Organic Chemicals Organic Compounds Organic Polymers Polypeptides

Additional information on Angiotensin I (human, mouse, rat)

Angiotensin I (human, mouse, rat): A Comprehensive Overview of CAS No. 484-42-4 and Its Biological Significance

The peptide Angiotensin I (human, mouse, rat), identified by CAS No. 484-42-4, is a critical precursor in the renin-angiotensin system (RAS), a pivotal hormonal cascade regulating blood pressure, fluid balance, and cardiovascular homeostasis. This decapeptide (Asp-Arg-Val-Tyr-Ile-His-Pro-Phe-His-Leu) is cleaved from angiotensinogen by the enzyme renin, marking the first step in the production of bioactive angiotensin II, a potent vasoconstrictor. Researchers and clinicians increasingly focus on Angiotensin I due to its role in hypertension, heart failure, and renal diseases—topics dominating biomedical discussions and Google Scholar searches.

In recent years, the SARS-CoV-2 pandemic has spurred interest in Angiotensin I and its downstream metabolites, as the virus exploits the ACE2 receptor—a key component of the RAS—for cellular entry. This connection has elevated searches for "Angiotensin I and COVID-19" and "RAS inhibitors in viral infections." Additionally, the rise of precision medicine has fueled demand for species-specific analogs like Angiotensin I (human, mouse, rat), reflecting its cross-species relevance in preclinical studies.

From a structural perspective, CAS No. 484-42-4 exhibits conserved sequences across humans, mice, and rats, making it invaluable for translational research. Its cleavage by angiotensin-converting enzyme (ACE) into Angiotensin II underscores its therapeutic targeting potential. Pharmaceutical innovations, such as ACE inhibitors (e.g., lisinopril) and ARBs (angiotensin receptor blockers), remain among the most prescribed antihypertensives, driving queries like "Angiotensin I vs. II mechanisms" and "RAS modulation strategies."

The peptide’s role extends beyond cardiovascular physiology. Emerging studies link Angiotensin I to neurodegeneration, inflammation, and even metabolic syndrome, topics trending in PubMed and ResearchGate forums. For instance, debates on "Angiotensin I in Alzheimer’s disease" highlight its cleavage product’s involvement in amyloid-beta aggregation. Such multidisciplinary relevance ensures sustained academic and commercial interest, with suppliers offering high-purity Angiotensin I (human, mouse, rat) for ELISAs, cell-based assays, and drug screening.

Analytical techniques for 484-42-4 include HPLC, mass spectrometry, and circular dichroism, ensuring quality control for research applications. Notably, the peptide’s stability and solubility profiles are frequently searched alongside "Angiotensin I storage conditions," emphasizing practical handling concerns. With the global hypertension market projected to exceed $40 billion by 2030, understanding Angiotensin I’s biochemistry remains a priority for both academia and industry.

In summary, Angiotensin I (human, mouse, rat) (CAS No. 484-42-4) epitomizes a nexus of physiological and pathological processes. Its intersections with cardiovascular health, infectious diseases, and neurological disorders render it a perennial subject of study—validated by its prominence in grant-funded research and biopharmaceutical pipelines. As AI-driven drug discovery accelerates, this peptide’s mechanistic insights will undoubtedly shape future therapies.